Pyranocoumarins

Pyranocoumarins are a class of natural products found in various plants, characterized by their unique pyrano\[4,3-c\]coumarin skeleton. These compounds exhibit diverse biological activities, including phototoxicity, anti-inflammatory, and antioxidant properties. Pyranocoumarins play significant roles in the defense mechanisms of plants against pathogens and herbivores. In pharmaceutical research, they have been explored for their potential therapeutic applications, particularly as anticancer agents due to their ability to induce apoptosis in cancer cells. Their structural complexity also makes them interesting targets for organic synthesis studies. The study of pyranocoumarins continues to uncover new biological activities and contribute to the development of novel drugs and natural products chemistry.